[(2-Methylquinolin-8-yl)oxy]acetic acid

• IUPAC Name: 2-(2-methylquinolin-8-yl)oxyacetic acid
• InChI: InChI=1S/C12H11NO3/c1-8-5-6-9-3-2-4-10(12(9)13-8)16-7-11(14)15/h2-6H,7H2,1H3,(H,14,15)
• InChI Key: OAHTXPCONILGKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2OCC(=O)O)C=C1
• Molecular Formula: C12H11NO3
• DSSTOX Substance ID: DTXSID20298189
• Molecular Weight: 217.22 g/mol
• CAS RN: 5180-87-0

Description

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Molecular Structure Analysis

. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

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Scientific Research Applications

Synthesis and Chemical Transformations

• A study by Nechepurenko et al. (2014) described the Smiles rearrangements in derivatives of the isoquinoline alkaloid berberine containing an oxyacetic acid fragment, showcasing the utility of [(2-Methylquinolin-8-yl)oxy]acetic acid in facilitating chemical transformations (Nechepurenko et al., 2014).
• Xing (2009) improved the synthetic route of 4-[(2-methylquinolin-4-yl)methoxy] benzoic acid, a key intermediate for the synthesis of β-benzamido TACE inhibitors, demonstrating the compound's role in the synthesis of pharmaceutical agents (Xing, 2009).

Complex Formation and Metal Interaction

• Henríquez et al. (2021) explored the stability constants of binary nickel (II) complexes with 2-methylquinoline-8-carboxylic acid, indicating the compound's importance in forming stable metal complexes, relevant in coordination chemistry and potentially in medicinal applications (Henríquez et al., 2021).

Luminescence and Optical Properties

• Mikhailov et al. (2015) investigated the synthesis of 2-styryl-8-hydroxyquinoline derivatives with luminescence properties, which implies the potential application of similar compounds like this compound in photophysical research and as optical materials (Mikhailov et al., 2015).

Chemosensors and Detection

• Cheng et al. (2008) synthesized a series of 8-hydroxyquinoline benzoates with azo substituents, demonstrating selective sensing for Hg2+, suggesting the potential of similar quinoline derivatives in developing selective chemosensors (Cheng et al., 2008).

Therapeutic Applications and Disease Treatment

• Kenche et al. (2013) discussed the use of 2-substituted 8HQs in the treatment of Alzheimer's disease, highlighting the potential medical application of similar compoundsin neurodegenerative disease treatment (Kenche et al., 2013).

Material Science and Corrosion Inhibition

• Rbaa et al. (2020) synthesized new benzimidazole derivatives based on 8-hydroxyquinoline, evaluating their corrosion inhibition behavior for steel in HCl solution, indicating the compound's application in material science and as corrosion inhibitors (Rbaa et al., 2020).

Pharmaceutical Synthesis and Antimicrobial Activity

• Raju et al. (2016) synthesized pyrazole derivatives containing the 2-methylquinoline ring system, evaluating their antimicrobial activity, suggesting the utility of similar compounds in the development of new antimicrobial agents (Raju et al., 2016).

Mechanism of Action

Mode of Action

It is known that the compound is involved in the suzuki–miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This suggests that [(2-Methylquinolin-8-yl)oxy]acetic acid may interact with its targets through a similar mechanism, but further investigation is needed to confirm this.

Biochemical Pathways

Given its involvement in the suzuki–miyaura cross-coupling reaction , it is likely that the compound affects pathways related to carbon–carbon bond formation

Result of Action

It has been suggested that the compound may have inhibitory effects on mild steel corrosion in certain concentrations of hydrochloric acid

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the inhibition efficiency of a similar compound increases with its concentration and decreases with the concentration of hydrochloric acid . Additionally, the inhibition efficiency increases in 0.5 M hydrochloric acid and decreases in 1 M hydrochloric acid with an increase in temperature . These findings suggest that the action, efficacy, and stability of this compound may also be influenced by similar environmental factors.

Biochemical Analysis

Biochemical Properties

[(2-Methylquinolin-8-yl)oxy]acetic acid plays a significant role in biochemical reactions, particularly in its interaction with enzymes and proteins. It has been observed to interact with enzymes involved in metabolic pathways, potentially influencing their activity. The compound’s structure allows it to form hydrogen bonds and other interactions with amino acid residues in enzyme active sites, thereby modulating enzyme function .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound may alter the expression of genes involved in metabolic pathways, leading to changes in cellular energy production and utilization. Additionally, it can impact cell signaling by interacting with receptors or signaling molecules, thereby modulating cellular responses .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. The compound can bind to enzyme active sites, inhibiting or activating their function. This binding can lead to changes in enzyme conformation and activity, ultimately affecting biochemical pathways. Additionally, this compound may influence gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Over time, this compound may degrade, leading to a decrease in its effectiveness. Long-term studies have shown that the compound can have lasting effects on cellular function, including changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have beneficial effects on cellular function and metabolism. At high doses, it can exhibit toxic or adverse effects, including cellular damage and disruption of metabolic pathways. Threshold effects have been observed, where the compound’s impact changes significantly at certain dosage levels .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound can modulate the activity of key enzymes in metabolic pathways, leading to changes in the production and utilization of metabolites. This can have downstream effects on cellular energy production and overall metabolic balance .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in specific cellular compartments. The compound’s distribution is crucial for its activity, as it needs to reach its target sites to exert its effects .

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound may be directed to certain compartments or organelles through targeting signals or post-translational modifications. This localization is important for its interactions with biomolecules and its overall impact on cellular processes .